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  3. (3S,4aS,8aS)-2-[(2R,3R)-3-[(3-Amino-2-hydroxy-4-phenythiobutyl]-decahydro-N-(2-hydroxy-1,1-dimethylethyl)-3-isoquinolinecarboxamide
(3S,4aS,8aS)-2-[(2R,3R)-3-[(3-Amino-2-hydroxy-4-phenythiobutyl]-decahydro-N-(2-hydroxy-1,1-dimethylethyl)-3-isoquinolinecarboxamide (3S,4aS,8aS)-2-[(2R,3R)-3-[(3-Amino-2-hydroxy-4-phenythiobutyl]-decahydro-N-(2-hydroxy-1,1-dimethylethyl)-3-isoquinolinecarboxamide An intermediate in the synthesis for the metabolite of Nelfinavir
Brand Name: Vulcanchem
CAS No.: 252186-41-7
VCID: VC0019054
InChI: InChI=1S/C24H39N3O3S/c1-24(2,16-28)26-23(30)21-12-17-8-6-7-9-18(17)13-27(21)14-22(29)20(25)15-31-19-10-4-3-5-11-19/h3-5,10-11,17-18,20-22,28-29H,6-9,12-16,25H2,1-2H3,(H,26,30)/t17-,18+,20-,21-,22+/m0/s1
SMILES: CC(C)(CO)NC(=O)C1CC2CCCCC2CN1CC(C(CSC3=CC=CC=C3)N)O
Molecular Formula: C₂₄H₃₉N₃O₃S
Molecular Weight: 449.65

(3S,4aS,8aS)-2-[(2R,3R)-3-[(3-Amino-2-hydroxy-4-phenythiobutyl]-decahydro-N-(2-hydroxy-1,1-dimethylethyl)-3-isoquinolinecarboxamide

CAS No.: 252186-41-7

Cat. No.: VC0019054

Molecular Formula: C₂₄H₃₉N₃O₃S

Molecular Weight: 449.65

* For research use only. Not for human or veterinary use.

(3S,4aS,8aS)-2-[(2R,3R)-3-[(3-Amino-2-hydroxy-4-phenythiobutyl]-decahydro-N-(2-hydroxy-1,1-dimethylethyl)-3-isoquinolinecarboxamide - 252186-41-7

Specification

Description An intermediate in the synthesis for the metabolite of Nelfinavir
CAS No. 252186-41-7
Molecular Formula C₂₄H₃₉N₃O₃S
Molecular Weight 449.65
IUPAC Name (3S,4aS,8aS)-2-[(2R,3R)-3-amino-2-hydroxy-4-phenylsulfanylbutyl]-N-(1-hydroxy-2-methylpropan-2-yl)-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-3-carboxamide
Standard InChI InChI=1S/C24H39N3O3S/c1-24(2,16-28)26-23(30)21-12-17-8-6-7-9-18(17)13-27(21)14-22(29)20(25)15-31-19-10-4-3-5-11-19/h3-5,10-11,17-18,20-22,28-29H,6-9,12-16,25H2,1-2H3,(H,26,30)/t17-,18+,20-,21-,22+/m0/s1
SMILES CC(C)(CO)NC(=O)C1CC2CCCCC2CN1CC(C(CSC3=CC=CC=C3)N)O

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